Cas no 1384163-86-3 (Trimethoxy-[11-(2-methoxyethoxy)undecyl]silane)

Trimethoxy-[11-(2-methoxyethoxy)undecyl]silane is a specialized organosilane compound featuring a long alkyl chain terminated with a methoxyethoxy group. Its trimethoxysilyl moiety enables strong covalent bonding with inorganic substrates, such as glass, metals, and metal oxides, while the hydrophilic polyether tail enhances compatibility with polar matrices. This dual functionality makes it particularly effective as a coupling agent or surface modifier in adhesives, coatings, and composite materials. The extended undecyl spacer provides flexibility, improving interfacial adhesion and dispersion stability. Its hydrolytic reactivity allows for easy integration into sol-gel processes, making it suitable for applications requiring durable, moisture-resistant surfaces.
Trimethoxy-[11-(2-methoxyethoxy)undecyl]silane structure
1384163-86-3 structure
Product Name:Trimethoxy-[11-(2-methoxyethoxy)undecyl]silane
CAS No:1384163-86-3
MF:C17H38O5Si
MW:350.566127300262
MDL:MFCD27966207
CID:3023739
PubChem ID:88574364
Update Time:2025-05-26

Trimethoxy-[11-(2-methoxyethoxy)undecyl]silane Chemical and Physical Properties

Names and Identifiers

    • 11-(2-METHOXYETHOXY)UNDECYLTRIMETHOXYSLANE
    • 2,15,18-Trioxa-3-silanonadecane, 3,3-dimethoxy-
    • Trimethoxy-[11-(2-methoxyethoxy)undecyl]silane
    • 3,3-Dimethoxy-2,15,18-trioxane-3-silaundecane
    • 1384163-86-3
    • 3,3-dimethoxy-2,15,18-trioxa-3-silanonadecane
    • SCHEMBL10179875
    • AKOS037646199
    • CS-0445621
    • D93366
    • AS-67255
    • 3 pound not3-Dimethoxy-2 pound not15 pound not18-trioxane-3-silaundecane
    • MDL: MFCD27966207
    • Inchi: 1S/C17H38O5Si/c1-18-15-16-22-14-12-10-8-6-5-7-9-11-13-17-23(19-2,20-3)21-4/h5-17H2,1-4H3
    • InChI Key: RUZWLLDLFPSUSH-UHFFFAOYSA-N
    • SMILES: [Si](CCCCCCCCCCCOCCOC)(OC)(OC)OC

Computed Properties

  • Exact Mass: 350.24885084g/mol
  • Monoisotopic Mass: 350.24885084g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 18
  • Complexity: 229
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 46.2

Trimethoxy-[11-(2-methoxyethoxy)undecyl]silane Pricemore >>

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Additional information on Trimethoxy-[11-(2-methoxyethoxy)undecyl]silane

Trimethoxy-[11-(2-methoxyethoxy)undecyl]silane (CAS No. 1384163-86-3): An Overview of Its Properties, Applications, and Recent Research

Trimethoxy-[11-(2-methoxyethoxy)undecyl]silane (CAS No. 1384163-86-3) is a versatile organosilane compound that has garnered significant attention in recent years due to its unique chemical properties and wide range of applications. This compound belongs to the class of silanes, which are known for their ability to form strong bonds with both organic and inorganic materials, making them invaluable in various fields such as materials science, biotechnology, and pharmaceuticals.

The structure of Trimethoxy-[11-(2-methoxyethoxy)undecyl]silane consists of a central silicon atom bonded to three methoxy groups (OCH3) and one undecyl chain modified with a 2-methoxyethoxy group. The methoxy groups can hydrolyze in the presence of water to form silanol groups (Si-OH), which can further react to form siloxane bonds (Si-O-Si). This property makes the compound highly reactive and suitable for surface modification and cross-linking applications.

In terms of physical properties, Trimethoxy-[11-(2-methoxyethoxy)undecyl]silane is a colorless liquid with a molecular weight of approximately 400 g/mol. It is soluble in common organic solvents such as ethanol, acetone, and toluene, but insoluble in water. The compound has a boiling point around 250°C and a density of about 0.95 g/cm³ at room temperature.

The chemical reactivity of Trimethoxy-[11-(2-methoxyethoxy)undecyl]silane is primarily driven by its silane functional group. The methoxy groups can undergo hydrolysis to form silanol groups, which can then participate in condensation reactions to form siloxane bonds. This process is crucial for the formation of stable coatings and adhesives on various substrates. Additionally, the long undecyl chain with the 2-methoxyethoxy group provides hydrophobicity and flexibility, making the compound suitable for applications where surface modification is required.

One of the key applications of Trimethozy-[11-(2-methoxyethoxy)undecyl]silane is in surface modification. It is widely used to improve the adhesion between organic polymers and inorganic surfaces such as glass, metals, and ceramics. This is particularly important in industries like automotive, aerospace, and electronics, where durable coatings are essential for performance and longevity. The compound can also be used to modify the surface properties of nanoparticles, enhancing their dispersibility in organic media.

In the field of biotechnology, Trimethozy-[11-(2-methozyethozy)undecyl]silane has shown promise in the development of bioactive surfaces for medical devices and drug delivery systems. The ability to functionalize surfaces with specific chemical groups allows for the controlled release of drugs or the immobilization of biomolecules such as enzymes or antibodies. Recent research has demonstrated that this compound can be used to create surfaces with anti-bacterial properties, which is crucial for preventing infections associated with medical implants.

Recent studies have also explored the use of Trimethozy-[11-(2-methozyethozy)undecyl]silane in pharmaceuticals. The compound's ability to form stable coatings on drug particles can improve their stability and bioavailability. For example, it has been used to coat nanoparticles containing therapeutic agents, enhancing their delivery efficiency and reducing side effects. Additionally, the hydrophobic nature of the undecyl chain can help protect sensitive drugs from degradation during storage and transport.

In terms of environmental impact, Trimethozy-[11-(2-methozyethozy)undecyl]silane is generally considered safe when handled properly. However, like all chemicals, it should be used with appropriate safety measures to prevent exposure and environmental contamination. Proper disposal methods should be followed to ensure that any unused material does not pose a risk to ecosystems.

Recent advancements in synthetic chemistry have led to the development of more efficient methods for producing Trimethozy-[11-(2-methozyethozy)undecyl]silane. These methods aim to reduce production costs while maintaining high purity levels. One notable approach involves using catalytic processes that minimize waste generation and energy consumption. These improvements have made it more accessible for researchers and industries alike.

In conclusion, Trimethozy-[11-(2-methozyethozy)undecyl]silane (CAS No. 1384163-86-3) is a highly versatile organosilane compound with a wide range of applications in materials science, biotechnology, and pharmaceuticals. Its unique chemical structure and reactivity make it an essential tool for surface modification, coating development, and drug delivery systems. Ongoing research continues to uncover new possibilities for its use, further solidifying its importance in these fields.

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